Cas no 2680668-27-1 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid
• CAS No: 2680668-27-1
• MF: C₂₁H₁₈F₃NO₅
• MW: 421.366536617279
• CID: 5620848
• PubChem ID: 165937302
• Update Time: 2025-11-05

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680668-27-1
• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxy]acetic acid
• EN300-28303962
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid

• Inchi： 1S/C21H18F3NO5/c22-21(23,24)20(30-10-18(26)27)11-25(12-20)19(28)29-9-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,26,27)
• InChI Key： MCKGKEQUBOTBHX-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)OCC(=O)O)(F)F

Computed Properties

• Exact Mass: 421.11370716g/mol
• Monoisotopic Mass: 421.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 2680668-27-1, known as 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a trifluoromethyl (CF3) substituent, and an azetidine ring. These features make it a valuable tool in modern drug discovery and chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in stabilizing the molecule during various synthetic processes. Its presence ensures that the compound remains stable under harsh reaction conditions, making it easier to manipulate and incorporate into larger molecular frameworks. The trifluoromethyl group, on the other hand, introduces electronic and steric effects that can significantly influence the compound's reactivity and pharmacokinetic properties. This makes it an attractive candidate for researchers exploring new drug candidates with improved bioavailability and efficacy.

The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and structural diversity. This structural feature is particularly advantageous in medicinal chemistry, where molecular diversity is crucial for achieving desired biological activities. Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents targeting various disease states, including cancer and infectious diseases.

From a synthetic perspective, the preparation of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid involves a series of intricate reactions that demand precision and expertise. The synthesis typically begins with the construction of the azetidine ring, followed by the introduction of the Fmoc and CF3 groups through carefully designed coupling reactions. Researchers have employed advanced methodologies, such as microwave-assisted synthesis and catalytic asymmetric techniques, to optimize the production process and enhance yield.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a building block in peptide-based drug design has been extensively explored. Recent findings suggest that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, offering new avenues for treating conditions like neurodegenerative diseases and inflammatory disorders.

Moreover, the trifluoromethyl group's unique electronic properties have led to investigations into its role in enhancing drug stability and reducing metabolic liabilities. Studies have demonstrated that compounds incorporating CF3 groups often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has positioned 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid as a valuable asset in fluorine-based drug discovery.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide critical insights into the molecule's stereochemistry and reactivity, enabling researchers to fine-tune its properties for specific applications.

In conclusion, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-(trifluoromethyl)azetidin-3-yl)oxyacetic acid stands out as a versatile and innovative chemical entity with wide-ranging potential in pharmaceutical research. Its unique combination of structural features positions it as a key player in advancing drug development efforts across multiple therapeutic areas.